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Compound of Interest

Compound Name: Cloran

Cat. No.: B168027 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The term "Cloran" presents a multifaceted identity within the scientific landscape. While it is

associated with brand names for pharmaceutical products containing Cefaclor or Diclofenac

Sodium in different regions, a deeper investigation reveals its primary scientific designation as

a specific, complex organochlorine pesticide. This technical overview focuses on the structural

and known properties of this chemical entity, formally identified by the IUPAC name

5,6,7,8,10,10-Hexachloro-3a,4,4a,5,8,8a,9,9a-octahydro-5,8-methanonaphtho(2,3-c)furan-1,3-

dione.

While extensive, detailed experimental data for this specific compound is limited in publicly

accessible literature, this guide synthesizes the available information regarding its chemical

identity, structural characteristics, and its relationship to the broader class of cyclodiene

insecticides.

Core Structural and Physical Properties
"Cloran" is a chlorinated polycyclic hydrocarbon, a structural characteristic shared by many

persistent organic pollutants. The molecule's intricate three-dimensional structure is a result of

the fusion of multiple ring systems, including a hexachloronorbornene moiety. This complex

architecture is fundamental to its biological activity and environmental persistence.
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Property Value

IUPAC Name

5,6,7,8,10,10-Hexachloro-3a,4,4a,5,8,8a,9,9a-

octahydro-5,8-methanonaphtho(2,3-c)furan-1,3-

dione

CAS Number 1782-06-5

Molecular Formula C₁₃H₈Cl₆O₃

Molecular Weight 424.92 g/mol

A comprehensive summary of the key identification and physical properties of "Cloran".

Synthesis and Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of "Cloran" are not readily

available in peer-reviewed literature. However, the general synthesis of related cyclodiene

pesticides involves a Diels-Alder reaction. For "Cloran", this would likely involve the reaction of

hexachlorocyclopentadiene with a suitable dienophile, followed by further modifications to yield

the final furan-dione structure.

A generalized experimental workflow for the synthesis of a cyclodiene pesticide is outlined

below. It is important to note that this is a representative process and specific reaction

conditions for "Cloran" may vary.

A generalized workflow for the synthesis of a cyclodiene pesticide like "Cloran".

Spectroscopic and Crystallographic Data
Specific spectroscopic (NMR, IR, Mass Spectrometry) and X-ray crystallographic data for

"Cloran" are not widely published. The structural elucidation of such a complex molecule would

typically rely on a combination of these techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR would be crucial for

determining the proton and carbon framework of the molecule, confirming the connectivity of

the atoms and the stereochemistry of the various ring junctions.
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Infrared (IR) Spectroscopy: IR spectroscopy would identify the presence of key functional

groups, such as the carbonyl groups (C=O) of the dione and the carbon-chlorine (C-Cl)

bonds.

Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the

compound and provide information about its fragmentation pattern, aiding in structural

confirmation.

X-ray Crystallography: Single-crystal X-ray diffraction would provide the most definitive three-

dimensional structure of the molecule, detailing bond lengths, bond angles, and the overall

conformation.

Mode of Action and Biological Pathways
As a member of the cyclodiene insecticide family, the primary mode of action of "Cloran" is

expected to be the antagonism of the gamma-aminobutyric acid (GABA)-gated chloride

channel in the nervous system of insects.

The proposed mechanism of action for "Cloran" as a GABA receptor antagonist.

By binding to the receptor, "Cloran" blocks the influx of chloride ions into the neuron. This

disruption of the normal inhibitory signaling leads to a state of hyperexcitation, resulting in

tremors, convulsions, and ultimately the death of the insect.

The Broader Context: Chlordane
It is important to distinguish "Cloran" from the more widely known and studied cyclodiene

insecticide, Chlordane. While structurally related, they are distinct chemical compounds.

Chlordane is a mixture of several related chlorinated hydrocarbons and was extensively used

as a pesticide before its ban in many countries due to its environmental persistence and

adverse health effects. The extensive body of research on Chlordane can provide valuable

context for understanding the general properties and toxicological profile of "Cloran" and other

cyclodiene pesticides.

Conclusion
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"Cloran," identified as 5,6,7,8,10,10-Hexachloro-3a,4,4a,5,8,8a,9,9a-octahydro-5,8-

methanonaphtho(2,3-c)furan-1,3-dione, represents a specific chemical entity within the class of

organochlorine pesticides. While its basic structural and chemical identity is established, a

comprehensive understanding of its properties is hampered by the limited availability of

detailed experimental and toxicological data in the public domain. Further research would be

necessary to fully characterize its synthesis, spectroscopic properties, and specific biological

interactions. For professionals in research and drug development, the study of such

compounds, even those with limited data, can offer insights into the structure-activity

relationships of persistent organic pollutants and the design of potentially safer alternatives.

To cite this document: BenchChem. [Investigating "Cloran": A Look into a Complex
Organochlorine Pesticide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b168027#investigating-the-structural-properties-of-
cloran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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